Cas no 1804443-85-3 (3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile)
3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile
-
- Inchi: 1S/C9H7ClF2N2/c10-4-6-3-7(9(11)12)5-14-8(6)1-2-13/h3,5,9H,1,4H2
- InChI Key: XBHAYBAFBFPMKA-UHFFFAOYSA-N
- SMILES: ClCC1=CC(C(F)F)=CN=C1CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 226
- XLogP3: 1.6
- Topological Polar Surface Area: 36.7
3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029073830-250mg |
3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile |
1804443-85-3 | 97% | 250mg |
$494.40 | 2022-04-02 | |
| Alichem | A029073830-500mg |
3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile |
1804443-85-3 | 97% | 500mg |
$839.45 | 2022-04-02 | |
| Alichem | A029073830-1g |
3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile |
1804443-85-3 | 97% | 1g |
$1,534.70 | 2022-04-02 |
3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile
3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview
The compound with CAS No. 1804443-85-3, commonly referred to as 3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a chloromethyl group at position 3, a difluoromethyl group at position 5, and an acetonitrile group at position 2. These substituents contribute to its distinctive chemical properties and potential applications.
Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the acetonitrile group in this compound enhances its ability to act as a nitrile donor in various chemical reactions, making it a valuable intermediate in the synthesis of complex molecules. Additionally, the chloromethyl and difluoromethyl groups introduce electronic and steric effects that can modulate the compound's reactivity and bioavailability.
One of the most intriguing aspects of 3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile is its potential as a building block for advanced materials. Researchers have explored its use in constructing heterocyclic frameworks that exhibit enhanced stability and functionality. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged in the development of novel polymers and coordination compounds.
The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methodologies have enabled more efficient pathways for its preparation, reducing production costs and improving yield. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for such specialized compounds.
In terms of applications, 3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile has shown promise in several areas. Its role as an intermediate in pharmaceutical synthesis has been particularly noteworthy, with studies indicating its potential utility in developing drugs targeting specific biological pathways. Furthermore, its electronic properties make it a candidate for use in organic electronics, where it could contribute to the creation of next-generation semiconductors and optoelectronic devices.
Looking ahead, ongoing research is focused on optimizing the properties of this compound for even broader applications. Scientists are investigating methods to enhance its solubility and stability under various conditions, which could expand its utility across multiple industries. Additionally, efforts are being made to explore its interactions with biological systems at a molecular level, paving the way for novel therapeutic interventions.
In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, coupled with recent advancements in research and technology, positions it as a key player in both academic and industrial settings. As our understanding of this compound deepens, so too does its potential to drive innovation across diverse fields.
1804443-85-3 (3-(Chloromethyl)-5-(difluoromethyl)pyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)